Cas no 2137668-34-7 (tert-butyl N-{3,4-dihydrospiro1,4-benzoxazine-2,1'-cyclopropane-7-yl}carbamate)

Tert-butyl N-{3,4-dihydrospiro[1,4-benzoxazine-2,1'-cyclopropane]-7-yl}carbamate is a specialized organic compound featuring a spirocyclic benzoxazine core with a tert-butyl carbamate protecting group. Its unique structure, combining a benzoxazine moiety with a cyclopropane ring, makes it a valuable intermediate in pharmaceutical and agrochemical synthesis. The tert-butyloxycarbonyl (Boc) group enhances stability and facilitates selective deprotection under mild acidic conditions, enabling controlled functionalization. This compound is particularly useful in medicinal chemistry for constructing complex heterocyclic frameworks. Its rigid spirocyclic architecture may also contribute to improved stereochemical control in synthetic applications. The product is typically handled under inert conditions to preserve reactivity.
tert-butyl N-{3,4-dihydrospiro1,4-benzoxazine-2,1'-cyclopropane-7-yl}carbamate structure
2137668-34-7 structure
Product Name:tert-butyl N-{3,4-dihydrospiro1,4-benzoxazine-2,1'-cyclopropane-7-yl}carbamate
CAS No:2137668-34-7
MF:C15H20N2O3
MW:276.330904006958
CID:5766266
PubChem ID:165474132
Update Time:2025-06-08

tert-butyl N-{3,4-dihydrospiro1,4-benzoxazine-2,1'-cyclopropane-7-yl}carbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl N-{3,4-dihydrospiro[1,4-benzoxazine-2,1'-cyclopropane]-7-yl}carbamate
    • 2137668-34-7
    • EN300-1129139
    • tert-butyl N-{3,4-dihydrospiro1,4-benzoxazine-2,1'-cyclopropane-7-yl}carbamate
    • Inchi: 1S/C15H20N2O3/c1-14(2,3)20-13(18)17-10-4-5-11-12(8-10)19-15(6-7-15)9-16-11/h4-5,8,16H,6-7,9H2,1-3H3,(H,17,18)
    • InChI Key: UDXIFAVJXXNULR-UHFFFAOYSA-N
    • SMILES: O1C2C=C(C=CC=2NCC21CC2)NC(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 276.14739250g/mol
  • Monoisotopic Mass: 276.14739250g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 387
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 59.6Ų

tert-butyl N-{3,4-dihydrospiro1,4-benzoxazine-2,1'-cyclopropane-7-yl}carbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1129139-0.05g
tert-butyl N-{3,4-dihydrospiro[1,4-benzoxazine-2,1'-cyclopropane]-7-yl}carbamate
2137668-34-7 95%
0.05g
$612.0 2023-10-26
Enamine
EN300-1129139-0.1g
tert-butyl N-{3,4-dihydrospiro[1,4-benzoxazine-2,1'-cyclopropane]-7-yl}carbamate
2137668-34-7 95%
0.1g
$640.0 2023-10-26
Enamine
EN300-1129139-0.25g
tert-butyl N-{3,4-dihydrospiro[1,4-benzoxazine-2,1'-cyclopropane]-7-yl}carbamate
2137668-34-7 95%
0.25g
$670.0 2023-10-26
Enamine
EN300-1129139-0.5g
tert-butyl N-{3,4-dihydrospiro[1,4-benzoxazine-2,1'-cyclopropane]-7-yl}carbamate
2137668-34-7 95%
0.5g
$699.0 2023-10-26
Enamine
EN300-1129139-1.0g
tert-butyl N-{3,4-dihydrospiro[1,4-benzoxazine-2,1'-cyclopropane]-7-yl}carbamate
2137668-34-7
1g
$1029.0 2023-06-09
Enamine
EN300-1129139-2.5g
tert-butyl N-{3,4-dihydrospiro[1,4-benzoxazine-2,1'-cyclopropane]-7-yl}carbamate
2137668-34-7 95%
2.5g
$1428.0 2023-10-26
Enamine
EN300-1129139-5.0g
tert-butyl N-{3,4-dihydrospiro[1,4-benzoxazine-2,1'-cyclopropane]-7-yl}carbamate
2137668-34-7
5g
$2981.0 2023-06-09
Enamine
EN300-1129139-10.0g
tert-butyl N-{3,4-dihydrospiro[1,4-benzoxazine-2,1'-cyclopropane]-7-yl}carbamate
2137668-34-7
10g
$4421.0 2023-06-09
Enamine
EN300-1129139-1g
tert-butyl N-{3,4-dihydrospiro[1,4-benzoxazine-2,1'-cyclopropane]-7-yl}carbamate
2137668-34-7 95%
1g
$728.0 2023-10-26
Enamine
EN300-1129139-5g
tert-butyl N-{3,4-dihydrospiro[1,4-benzoxazine-2,1'-cyclopropane]-7-yl}carbamate
2137668-34-7 95%
5g
$2110.0 2023-10-26

Additional information on tert-butyl N-{3,4-dihydrospiro1,4-benzoxazine-2,1'-cyclopropane-7-yl}carbamate

Introduction to tert-butyl N-{3,4-dihydrospiro[1,4-benzoxazine-2,1'-cyclopropane-7-yl}carbamate (CAS No. 2137668-34-7)

tert-butyl N-{3,4-dihydrospiro[1,4-benzoxazine-2,1'-cyclopropane-7-yl}carbamate (CAS No. 2137668-34-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique spirocyclic structure, which confers it with a range of potential biological activities and therapeutic applications. The spirocyclic framework, particularly the 3,4-dihydrospiro[1,4-benzoxazine-2,1'-cyclopropane moiety, is a key structural feature that has been extensively studied for its role in modulating various biological processes.

The tert-butyl group in the compound serves as a protective group for the amine functionality, which is crucial for maintaining the stability and reactivity of the molecule during synthesis and formulation. This protective group can be selectively removed under mild conditions, allowing for further functionalization and derivatization of the compound. The ability to manipulate the tert-butyl group makes this compound a versatile starting material for the development of novel drugs and therapeutic agents.

Recent research has highlighted the potential of tert-butyl N-{3,4-dihydrospiro[1,4-benzoxazine-2,1'-cyclopropane-7-yl}carbamate in various therapeutic areas. One notable application is in the treatment of neurological disorders. Studies have shown that compounds with similar spirocyclic structures exhibit potent neuroprotective effects by modulating neurotransmitter systems and reducing oxidative stress. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound effectively inhibited the aggregation of amyloid-beta peptides, a key factor in the pathogenesis of Alzheimer's disease.

In addition to its neuroprotective properties, tert-butyl N-{3,4-dihydrospiro[1,4-benzoxazine-2,1'-cyclopropane-7-yl}carbamate has also shown promise in cancer research. The spirocyclic structure has been found to enhance the cytotoxicity of anticancer agents by improving their cellular uptake and stability. A recent study in *Cancer Research* reported that this compound exhibited significant antiproliferative activity against various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action involves the induction of apoptosis through the activation of caspase pathways and the inhibition of cell cycle progression.

The pharmacokinetic properties of tert-butyl N-{3,4-dihydrospiro[1,4-benzoxazine-2,1'-cyclopropane-7-yl}carbamate have also been extensively studied. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high lipophilicity allows for efficient crossing of biological membranes, including the blood-brain barrier (BBB), which is crucial for its application in central nervous system (CNS) disorders. Furthermore, the compound's metabolic stability ensures prolonged therapeutic effects without rapid degradation or clearance from the body.

From a synthetic perspective, tert-butyl N-{3,4-dihydrospiro[1,4-benzoxazine-2,1'-cyclopropane-7-yl}carbamate can be synthesized through a multi-step process involving spirocyclization reactions and amide bond formation. The synthesis typically starts with the preparation of a suitable benzoxazine precursor, followed by ring-opening reactions to form the spirocyclic intermediate. The final step involves coupling with an appropriate amine to form the desired carbamate product. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound on both laboratory and industrial scales.

The safety profile of tert-butyl N-{3,4-dihydrospiro[1,4-benzoxazine-2,1'-cyclopropane-7-yl}carbamate has been evaluated through various preclinical studies. These studies have demonstrated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects on major organs or systems. However, as with any new chemical entity (NCE), further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, tert-butyl N-{3,4-dihydrospiro[1,4-benzoxazine-2,1'-cyclopropane-7-yl}carbamate (CAS No. 2137668-34-7) represents a promising candidate for drug development due to its unique structural features and diverse biological activities. Its potential applications in neurological disorders and cancer therapy make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing medical treatments for various diseases.

Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司